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‘ Compound of Interest

Compound Name: Linoleic Anhydride
CAS No.: 24909-68-0
Cat. No.: B1581715

Get Quote

Physicochemical Properties & Hazard Profile

To design an effective disposal strategy, we must first define the physical parameters of the compound. Linoleic anhydride is a combustible liquid th
complicating decontamination if not properly emulsified.

Table 1: Quantitative Data for Linoleic Anhydride

Property Value

CAS Number 24909-68-0

Molecular Formula C36H6203

Molecular Weight 542.88 g/mol

Density ~0.900 - 0.908 g/mL
Boiling Point 607.7 °C at 760 mmHg
Flash Point 275.3°C

Appearance Light yellow to brown liquid

Spill Management Protocol

Immediate action is required to mitigate risks in the event of a spill. The protocol below is designed to contain the hazard while preventing secondary
Step-by-Step Spill Mitigation:
 Isolate & Ventilate: Restrict access to the spill zone immediately. Ensure the fume hood or room ventilation is maximized to clear any localized vap:
« PPE Verification: Don heavy-duty nitrile gloves, splash-proof safety goggles, and a chemically resistant lab coat.
« Containment: Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite, dry sand, or diatomaceous earth).

o Causality: Do not use combustible materials like sawdust. The high surface area of sawdust combined with an oxidizable, unsaturated lipid pose
» Absorption & Collection: Mechanically sweep the absorbed mixture into a leak-proof, high-density polyethylene (HDPE) container.

« Decontamination: Wash the spill surface thoroughly with a lipophilic solvent (e.g., isopropanol) to dissolve the hydrophobic tails, followed by copiou

Disposal & Inactivation Methodologies
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Depending on the volume and purity of the linoleic anhydride waste, laboratory professionals must choose between direct hazardous waste accumt

Method A: Direct Satellite Accumulation (Preferred for Mixed/Large Waste)

For routine operational efficiency, pure or solvent-mixed linoleic anhydride should be collected directly without chemical alteration.
» Segregation: Place the waste in a dedicated, chemically compatible container.
o Causality: Do not mix with aqueous waste, alcohols, or amines. Mixing with incompatible nucleophiles will cause slow, gas-evolving hydrolysis ol
o Labeling: Clearly label the container as "Hazardous Waste: Linoleic Anhydride (Water-Reactive)".
* SAA Storage: Store in a designated Satellite Accumulation Area (SAA) equipped with secondary containment. Containers must be tightly sealed ar

+ EH&S Transfer: Arrange for pickup by the Environmental Health and Safety (EH&S) department for professional incineration.

Method B: Base-Catalyzed Hydrolysis (For Small, Pure Aliquots <50 mL)

When immediate destruction of the reactive anhydride is required (e.g., to clean glassware or neutralize small pure aliquots), base-catalyzed hydrolys

o Causality: Neutral water hydrolyzes long-chain anhydrides far too slowly due to extreme steric hindrance and hydrophobicity. Using 2.5 M NaOH pi
This soap self-emulsifies the remaining unreacted anhydride, drastically increasing the surface area and accelerating the reaction to completion.

Step-by-Step Hydrolysis Protocol:
* Setup: In a fume hood, equip a 1-L three-necked round-bottom flask with a mechanical stirrer, dropping funnel, and thermometer.
+ Base Preparation: Add 600 mL of 2.5 M aqueous sodium hydroxide (NaOH) to the flask. This provides a massive molar excess to drive the reactior
« Addition: Slowly add the linoleic anhydride waste (up to 50 mL) dropwise via the funnel while stirring vigorously.
o Causality: Dropwise addition controls the exothermic nature of the nucleophilic acyl substitution, preventing localized boiling or splattering.
« Heating: Place the flask on a steam bath. If the reaction is sluggish (visually indicated by persistent biphasic separation without a soapy emulsion fi

« Neutralization & Separation: Once the mixture is fully homogenized (saponified), cool it to room temperature. The resulting aqueous solution contai
dilute sulfuric acid until the mixture is acidic to litmus. This will protonate the salt, precipitating free linoleic acid as a distinct organic layer.

« Final Disposal: Separate the upper organic layer (free linoleic acid) and dispose of it as flammable organic waste. The neutralized lower aqueous l¢

Operational Workflow Diagram

The following decision matrix dictates the logical flow for linoleic anhydride disposal, ensuring that operators select the safest and most efficient rou
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Decision matrix and workflow for the safe disposal and hydrolysis of Linoleic Anhydride waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and

industry.
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